Cas no 13331-30-1 (Naphtho[2,3-d]thiazole-2(3H)-thione)

• Product name: Naphtho[2,3-d]thiazole-2(3H)-thione
• CAS No: 13331-30-1
• MF: C₁₁H₇NS₂
• Molecular Weight: 217.30998
• CID: 119490
• PubChem ID: 12617509

Naphtho[2,3-d]thiazole-2(3H)-thione Properties

Names and Identifiers

• Naphtho[2,3-d]thiazole-2(3H)-thione
• 3H-benzo[f][1,3]benzothiazole-2-thione
• Naphtho[2,3-d]thiazole-2(3H)-thione (9CI)
• 13331-30-1
• DTXSID40504496
• Naphtho[2,3-d][1,3]thiazole-2(3H)-thione
• SCHEMBL11780399

• Inchi： InChI=1S/C11H7NS2/c13-11-12-9-5-7-3-1-2-4-8(7)6-10(9)14-11/h1-6H,(H,12,13)
• InChIKey： IHUDAVOKNKHDNA-UHFFFAOYSA-N
• SMILES： S1C2C=C3C(=CC=2NC1=S)C=CC=C3

Computed Properties

• 精确分子量: 217.00211
• 同位素质量: 217.00199157g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 2
• 重原子数量: 14
• 可旋转化学键数量: 0
• 复杂度: 254
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 3.7
• 拓扑分子极性表面积: 69.4Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles